Cas no 321661-62-5 (Cytosporone B)

• Product Name: Cytosporone B
• CAS No: 321661-62-5
• MF: C₁₈H₂₆O₅
• MW: 322.396046161652
• MDL: MFCD12912406
• CID: 853723
• PubChem ID: 10687292
• Update Time: 2025-04-19

Cytosporone B Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,5-dihydroxy-2-(1-oxooctyl)-, ethyl ester
• (3,5-Dihydroxy-2-octanoyl-phenyl)-acetic acid ethyl ester
• Cytosporone B
• ethyl 2-(3,5-dihydroxy-2-octanoylphenyl)acetate
• Csn-B
• Dothiorelone G
• 3,5-Dihydroxy-2-(1-oxooctyl)-benzeneacetic acid, ethyl ester, Csn-B
• J-018662
• GTPL5424
• BCP18389
• W16910
• AS-16748
• HY-N2148
• BRD-K86191271-001-01-9
• S6674
• BDBM50378798
• WMA66162
• 321661-62-5
• AC-36470
• SCHEMBL14900697
• AKOS027470187
• ethyl 3,5-dihydroxy-2-(1-oxooctyl)-benzeneacetate
• Csn-B;Dothiorelone G
• NS00018042
• CHEMBL1221517
• Cytosporone-B; Csn-B; Dothiorelone G; Dothiorelone-G
• 3,5-Dihydroxy-2-(1-oxooctyl)benzeneacetic acid ethyl ester
• MFCD12912406
• Cytosporone B, >=98% (HPLC)
• EX-A4029
• E4L
• 3,5-Dihydroxy-2-(1-oxooctyl)benzeneacetic acid ethyl ester, Csn-B
• HMS3740I13
• CHEBI:95039
• ethyl 2-[2-octanoyl-3,5-bis(oxidanyl)phenyl]ethanoate
• DTXSID80443557
• A935069
• Q27076966
• CS-6882
• Cytosporone B?
• Dothiorelone G; 3,5-Dihydroxy-2-(1-oxooctyl)benzeneacetic Acid Ethyl Ester
• DA-72514
• Ethyl 2-(3,5-dihydroxy-2-octanoylphenyl)acetic acid
• DTXCID80394378

• MDL： MFCD12912406
• Inchi： 1S/C18H26O5/c1-3-5-6-7-8-9-15(20)18-13(11-17(22)23-4-2)10-14(19)12-16(18)21/h10,12,19,21H,3-9,11H2,1-2H3
• InChI Key： UVVWQQKSNZLUQA-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC(=CC=1CC(=O)OCC)O)O)CCCCCCC

Computed Properties

• Exact Mass: 322.17802393g/mol
• Monoisotopic Mass: 322.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.126±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.039 g/l) (25 º C),

Cytosporone B Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones